Cas no 6683-69-8 (3-(2,6-dimethoxyphenyl)propanoic acid)

• Product Name: 3-(2,6-dimethoxyphenyl)propanoic acid
• CAS No: 6683-69-8
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 3374813
• PubChem ID: 13384350
• Update Time: 2025-05-20

3-(2,6-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• BENZENEPROPANOIC ACID, 2,6-DIMETHOXY-
• 3-(2,6-dimethoxyphenyl)propanoic acid
• 3-(2,6-dimethoxyphenyl)propanoicacid
• EN300-1457282
• 6683-69-8
• MFCD06823886

• Inchi： 1S/C11H14O4/c1-14-9-4-3-5-10(15-2)8(9)6-7-11(12)13/h3-5H,6-7H2,1-2H3,(H,12,13)
• InChI Key： VHCJLYGQVWLQHU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1CCC(=O)O)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,6-dimethoxyphenyl)propanoic acid

Recent Advances in the Study of 3-(2,6-dimethoxyphenyl)propanoic acid (CAS: 6683-69-8) in Chemical Biology and Pharmaceutical Research

The compound 3-(2,6-dimethoxyphenyl)propanoic acid (CAS: 6683-69-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(2,6-dimethoxyphenyl)propanoic acid as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the presence of two methoxy groups and a propanoic acid moiety, make it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of anti-inflammatory and antimicrobial agents, demonstrating its broad utility in medicinal chemistry.

One of the most significant breakthroughs involves the use of 3-(2,6-dimethoxyphenyl)propanoic acid in the development of targeted therapies for inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on key inflammatory mediators, such as COX-2 and TNF-α. These findings suggest potential applications in the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has explored the antimicrobial potential of 3-(2,6-dimethoxyphenyl)propanoic acid derivatives. A team at the University of Cambridge reported in ACS Infectious Diseases that certain structural modifications of this compound resulted in enhanced activity against drug-resistant bacterial strains, including MRSA. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, offering a promising avenue for the development of new antibiotics.

The pharmacokinetic profile of 3-(2,6-dimethoxyphenyl)propanoic acid has also been a subject of recent investigation. Studies utilizing advanced analytical techniques, such as LC-MS/MS, have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for optimizing drug formulations and dosing regimens in future clinical applications.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 3-(2,6-dimethoxyphenyl)propanoic acid have been developed. A 2024 publication in Organic Process Research & Development described a green chemistry approach that significantly improves the yield and purity of the compound while reducing environmental impact. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for research and development purposes.

Looking forward, the unique properties of 3-(2,6-dimethoxyphenyl)propanoic acid position it as a promising candidate for further drug discovery efforts. Current research directions include exploring its potential in neurodegenerative disease treatment, as preliminary studies suggest neuroprotective effects in cellular models of Parkinson's disease. Additionally, computational chemistry approaches are being employed to design novel derivatives with enhanced bioavailability and target specificity.

In conclusion, the growing body of research on 3-(2,6-dimethoxyphenyl)propanoic acid (CAS: 6683-69-8) underscores its importance in contemporary pharmaceutical research. Its versatility as a chemical building block, combined with demonstrated biological activities, makes it a valuable compound for the development of new therapeutic agents. Continued investigation into its mechanisms of action and potential applications is expected to yield significant contributions to the field of medicinal chemistry in the coming years.